Cas no 1823963-80-9 (2-Butanone, 3-(aminomethyl)-4-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:1))

2-Butanone, 3-(aminomethyl)-4-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:1) is a chemically synthesized organic compound featuring a pyrazole moiety and an aminomethyl functional group. Its hydrochloride salt form enhances stability and solubility, making it suitable for pharmaceutical and agrochemical applications. The presence of the 1-methyl-1H-pyrazol-4-yl group contributes to its potential as a versatile intermediate in heterocyclic chemistry. This compound may serve as a key building block in the synthesis of biologically active molecules, particularly in drug discovery and development. Its well-defined structure and purity ensure consistent performance in research and industrial processes. Proper handling and storage are recommended due to its reactive amine functionality.
2-Butanone, 3-(aminomethyl)-4-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:1) structure
1823963-80-9 structure
Product Name:2-Butanone, 3-(aminomethyl)-4-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:1)
CAS No:1823963-80-9
MF:C9H16ClN3O
MW:217.695840835571
CID:6546429
PubChem ID:86775830
Update Time:2025-05-24

2-Butanone, 3-(aminomethyl)-4-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3-(Aminomethyl)-4-(1-methylpyrazol-4-yl)butan-2-one
    • 2-Butanone, 3-(aminomethyl)-4-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:1)
    • Inchi: 1S/C9H15N3O.ClH/c1-7(13)9(4-10)3-8-5-11-12(2)6-8;/h5-6,9H,3-4,10H2,1-2H3;1H
    • InChI Key: GUXDSGNBSPTETQ-UHFFFAOYSA-N
    • SMILES: CC(=O)C(CN)CC1=CN(C)N=C1.[H]Cl

2-Butanone, 3-(aminomethyl)-4-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-183890-1.0g
4-amino-3-[(1-methyl-1H-pyrazol-4-yl)methyl]butan-2-one hydrochloride
1823963-80-9
1g
$0.0 2023-06-08
Enamine
EN300-183890-0.05g
4-amino-3-[(1-methyl-1H-pyrazol-4-yl)methyl]butan-2-one hydrochloride
1823963-80-9
0.05g
$912.0 2023-09-19
Enamine
EN300-183890-0.1g
4-amino-3-[(1-methyl-1H-pyrazol-4-yl)methyl]butan-2-one hydrochloride
1823963-80-9
0.1g
$956.0 2023-09-19
Enamine
EN300-183890-0.25g
4-amino-3-[(1-methyl-1H-pyrazol-4-yl)methyl]butan-2-one hydrochloride
1823963-80-9
0.25g
$999.0 2023-09-19
Enamine
EN300-183890-0.5g
4-amino-3-[(1-methyl-1H-pyrazol-4-yl)methyl]butan-2-one hydrochloride
1823963-80-9
0.5g
$1043.0 2023-09-19
Enamine
EN300-183890-1g
4-amino-3-[(1-methyl-1H-pyrazol-4-yl)methyl]butan-2-one hydrochloride
1823963-80-9
1g
$1086.0 2023-09-19
Enamine
EN300-183890-2.5g
4-amino-3-[(1-methyl-1H-pyrazol-4-yl)methyl]butan-2-one hydrochloride
1823963-80-9
2.5g
$2127.0 2023-09-19
Enamine
EN300-183890-5g
4-amino-3-[(1-methyl-1H-pyrazol-4-yl)methyl]butan-2-one hydrochloride
1823963-80-9
5g
$3147.0 2023-09-19
Enamine
EN300-183890-10g
4-amino-3-[(1-methyl-1H-pyrazol-4-yl)methyl]butan-2-one hydrochloride
1823963-80-9
10g
$4667.0 2023-09-19

Additional information on 2-Butanone, 3-(aminomethyl)-4-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:1)

Introduction to 2-Butanone, 3-(aminomethyl)-4-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:1) and Its Significance in Modern Chemical Biology

2-Butanone, 3-(aminomethyl)-4-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:1), with the CAS number 1823963-80-9, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular recognition. The molecular structure incorporates both a butanone moiety and a pyrazole ring system, which are well-documented for their versatility in medicinal chemistry. The presence of an aminomethyl group further enhances its reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The hydrochloride salt form of this compound not only ensures stability but also modulates its solubility, which is a critical factor in pharmaceutical formulations. The interplay between these functional groups—butanone, aminomethyl, and methylpyrazole—creates a multifaceted platform for chemical modifications and biological assays. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such molecules with biological targets, thereby accelerating the drug discovery process.

In recent years, the integration of pyrazole derivatives into therapeutic agents has demonstrated significant promise. Pyrazole-based compounds are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 2-Butanone, 3-(aminomethyl)-4-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:1) allows for precise tuning of its pharmacological profile. For instance, the aminomethyl group can serve as a linker for further derivatization or participate in hydrogen bonding interactions with biological receptors.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of 2-Butanone, 3-(aminomethyl)-4-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:1) make it an attractive candidate for such applications. The combination of the butanone moiety and the pyrazole ring provides multiple interaction points with the active site of kinases.

Furthermore, the hydrochloride salt form contributes to the compound's pharmacokinetic properties. Salts are often used to enhance solubility and bioavailability, which are essential for effective drug delivery. In clinical settings, improving solubility can lead to more efficient absorption and distribution throughout the body. This aspect is particularly relevant when developing oral or injectable formulations.

The synthesis of 2-Butanone, 3-(aminomethyl)-4-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:1) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Modern synthetic methodologies often employ catalytic processes to minimize byproduct formation and improve efficiency. Transition metal catalysts have been particularly effective in facilitating cross-coupling reactions that are crucial for constructing complex molecular architectures.

Recent studies have also highlighted the importance of understanding the stereochemistry of heterocyclic compounds like pyrazole derivatives. The stereochemical configuration can significantly influence biological activity by affecting binding interactions at the molecular level. Computational modeling techniques have been instrumental in predicting enantiomeric effects and optimizing stereochemical outcomes during synthesis.

The potential applications of this compound extend beyond kinase inhibition. Researchers are exploring its utility as a scaffold for developing antiviral agents as well. Viruses rely on host cellular machinery for replication, making kinases potential targets for antiviral therapies. By modulating kinase activity through small molecule inhibitors like 2-Butanone, 3-(aminomethyl)-4-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:1), it may be possible to disrupt viral replication cycles.

In conclusion,2-Butanone, 3-(aminomethyl)-4-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:1) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features—comprising a butanone, an aminomethyl, and a methylpyrazole moiety—make it a versatile scaffold for drug discovery efforts aimed at developing novel therapeutic agents targeting kinases and other biological pathways.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.